![molecular formula C20H16BrN5O4 B2629636 4-fluoro-3-methoxy-N-(3-methylbenzyl)-1-benzothiophene-2-carboxamide CAS No. 1251544-67-8](/img/structure/B2629636.png)
4-fluoro-3-methoxy-N-(3-methylbenzyl)-1-benzothiophene-2-carboxamide
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Description
4-fluoro-3-methoxy-N-(3-methylbenzyl)-1-benzothiophene-2-carboxamide is a chemical compound that falls under the category of benzothiophene derivatives. It has gained significant attention in the scientific community due to its potential use in the treatment of various diseases. In
Scientific Research Applications
Benzothiophene Derivatives and Their Applications
Antimalarial Activity : Benzothiophene carboxamide derivatives have shown promising results as potent inhibitors of Plasmodium falciparum Enoyl-ACP reductase, indicating their potential as antimalarial agents. These compounds specifically impair the development of the trophozoite stage in the Plasmodium lifecycle, offering a novel approach to malaria treatment. Two studies highlighted these findings, demonstrating the compounds' effectiveness in vitro and in vivo, suggesting their promise for further development into potent antimalarial drugs (Banerjee et al., 2011), (Banerjee et al., 2011).
Biological Activity of Thiophene Derivatives : Thiophene-3-carboxamide derivatives have demonstrated antibacterial and antifungal activities. The structural analysis of these compounds reveals how molecular conformation is locked by intramolecular hydrogen bonds, reducing conformational flexibility and potentially contributing to their biological activity (Vasu et al., 2005).
Synthetic Approaches and Chemical Properties : The synthesis and structural characterization of various benzothiophene derivatives provide insights into their chemical properties and potential applications. This includes discussions on efficient synthetic routes and the significance of structural elements like hydrogen bonds in determining the compounds' physical and chemical properties. Research in this area aims to expand the understanding of benzothiophene derivatives and explore their potential in various scientific applications, including but not limited to medicinal chemistry (Dey et al., 2021).
properties
IUPAC Name |
N-(3-bromophenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrN5O4/c1-29-15-6-3-7-16(11-15)30-19-18-24-26(20(28)25(18)9-8-22-19)12-17(27)23-14-5-2-4-13(21)10-14/h2-11H,12H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQAXMRSGHGUTMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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